Cas no 1490504-63-6 (1-(5-bromo-2-methoxyphenyl)cyclohexan-1-amine)

• Product Name: 1-(5-bromo-2-methoxyphenyl)cyclohexan-1-amine
• CAS No: 1490504-63-6
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 6018490
• PubChem ID: 82307520
• Update Time: 2025-06-09

1-(5-bromo-2-methoxyphenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methoxyphenyl)cyclohexan-1-amine
• EN300-1922799
• 1490504-63-6

• Inchi： 1S/C13H18BrNO/c1-16-12-6-5-10(14)9-11(12)13(15)7-3-2-4-8-13/h5-6,9H,2-4,7-8,15H2,1H3
• InChI Key： CVLHOBFADJQBHW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1(CCCCC1)N)OC

Computed Properties

• Exact Mass: 283.05718g/mol
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(5-bromo-2-methoxyphenyl)cyclohexan-1-amine

Introduction to 1-(5-bromo-2-methoxyphenyl)cyclohexan-1-amine (CAS No. 1490504-63-6)

1-(5-bromo-2-methoxyphenyl)cyclohexan-1-amine, with the CAS number 1490504-63-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a cyclohexane ring and a substituted phenyl group. The presence of a bromine atom and a methoxy group on the phenyl ring imparts specific chemical and biological properties that make it an interesting candidate for various research and development activities.

The chemical structure of 1-(5-bromo-2-methoxyphenyl)cyclohexan-1-amine can be represented as follows: C₁₃H₁₇BrNO. This compound is typically synthesized through multi-step organic reactions, involving the bromination of a substituted phenyl group and subsequent coupling with a cyclohexanamine derivative. The synthesis process is well-documented in the literature, and various methods have been developed to optimize yield and purity.

In terms of physical properties, 1-(5-bromo-2-methoxyphenyl)cyclohexan-1-amine is a white crystalline solid at room temperature. It is slightly soluble in water but exhibits good solubility in common organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

The biological activity of 1-(5-bromo-2-methoxyphenyl)cyclohexan-1-amine has been the subject of several studies. Recent research has focused on its potential as a lead compound for the development of new therapeutic agents. One notable area of interest is its interaction with neurotransmitter receptors, particularly serotonin receptors. Studies have shown that this compound can modulate serotonin receptor activity, which has implications for the treatment of mood disorders such as depression and anxiety.

Beyond its potential as a therapeutic agent, 1-(5-bromo-2-methoxyphenyl)cyclohexan-1-amine has also been investigated for its role in chemical biology research. Its ability to selectively bind to specific protein targets makes it a valuable tool for studying protein function and interactions. For instance, it has been used in high-throughput screening assays to identify novel protein-protein interactions and to understand the mechanisms underlying various cellular processes.

In the context of drug discovery, 1-(5-bromo-2-methoxyphenyl)cyclohexan-1-amine serves as a scaffold for the design of more potent and selective analogs. Medicinal chemists often modify the structure by introducing different functional groups or altering the substitution pattern on the phenyl ring to enhance pharmacological properties such as potency, selectivity, and bioavailability. These efforts have led to the identification of several promising candidates that are currently undergoing preclinical evaluation.

The safety profile of 1-(5-bromo-2-methoxyphenyl)cyclohexan-1-amine is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown it to be well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further investigations are necessary to fully understand its toxicological profile and ensure its safety for human use.

In conclusion, 1-(5-bromo-2-methoxyphenyl)cyclohexan-1-amine (CAS No. 1490504-63-6) is a versatile compound with significant potential in pharmaceutical and medicinal chemistry. Its unique structural features and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic strategies.